Cas no 452950-10-6 (1,2-Benzenediol, 4-[(4-morpholinylimino)methyl]- (9CI))

1,2-Benzenediol, 4-[(4-morpholinylimino)methyl]- (9CI) structure
452950-10-6 structure
Product Name:1,2-Benzenediol, 4-[(4-morpholinylimino)methyl]- (9CI)
CAS No:452950-10-6
MF:C11H14N2O3
MW:222.240462779999
CID:327832
PubChem ID:136238013
Update Time:2025-04-19

1,2-Benzenediol, 4-[(4-morpholinylimino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-[(4-morpholinylimino)methyl]- (9CI)
    • 2-hydroxy-4-[(morpholin-4-ylamino)methylidene]cyclohexa-2,5-dien-1-one
    • 1,2-benzenediol,4-[(4-morpholinylimino)methyl]-
    • 2-Hydroxy-4-{[(morpholin-4-yl)amino]methylidene}cyclohexa-2,5-dien-1-one
    • 452950-10-6
    • DTXSID80680460
    • Inchi: 1S/C11H14N2O3/c14-10-2-1-9(7-11(10)15)8-12-13-3-5-16-6-4-13/h1-2,7-8,14-15H,3-6H2/b12-8+
    • InChI Key: RMXDSRLIHXSYGU-XYOKQWHBSA-N
    • SMILES: O1CCN(CC1)/N=C/C1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 222.1
  • Monoisotopic Mass: 222.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 61.8A^2
  • XLogP3: 1
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